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Introduction

2-Methoxy-5-nitroaniline hydrochloride (CAS No. 67827-72-9) is an aromatic amine of
significant interest in both industrial and research settings.[1] Characterized by a methoxy and
a nitro group on an aniline backbone, this compound serves as a versatile intermediate in the
synthesis of a wide array of complex organic molecules.[1] Its hydrochloride salt form enhances
its stability and aqueous solubility, making it a preferred reagent in various synthetic protocols.
[1][2] This guide provides a comprehensive overview of the physical and chemical properties,
established analytical methodologies, synthetic pathways, and key applications of 2-Methoxy-
5-nitroaniline hydrochloride, tailored for researchers, scientists, and professionals in drug
development.

Chemical Identity and Molecular Structure

2-Methoxy-5-nitroaniline hydrochloride is structurally defined by an aniline ring substituted
with a methoxy group at the ortho-position and a nitro group at the meta-position relative to the
amino group.[1] The hydrochloride salt is formed by the protonation of the basic amino group.
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Molecular Formula: C7HsCIN203[1]

Molecular Weight: 204.61 g/mol [1]

IUPAC Name: 2-methoxy-5-nitroanilinium chloride[2]

Synonyms: 5-Nitro-o-anisidine hydrochloride, 2-amino-4-nitroanisole hydrochloride[2]

The interplay between the electron-donating methoxy group (+R effect) and the electron-
withdrawing nitro group (-R, -1 effect) profoundly influences the molecule's reactivity and
electronic properties.[1] The amino group acts as an activating, ortho-, para-directing group,
while the nitro group is a deactivating, meta-directing group. This substitution pattern makes
the molecule a valuable precursor for further functionalization.

Caption: Chemical structure of 2-Methoxy-5-nitroaniline hydrochloride.

Physical and Chemical Properties

The physical properties of 2-Methoxy-5-nitroaniline hydrochloride are summarized below.
The data pertains to the hydrochloride salt unless otherwise specified for the free base (2-
Methoxy-5-nitroaniline, CAS 99-59-2).
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Property Value Reference
Appearance Yellow crystalline solid [1]
Molecular Formula C7H9oCIN20s3 [1]
Molecular Weight 204.61 g/mol [1]
Melting Point 218 °C (decomposes) [3]
- , 351.8 °C at 101,325 Pa (for
Boiling Point [1]
free base)
) 1.318 g/cm3 at 20 °C (for free
Density [1]

base)

Water Solubility

297 g/L at 25 °C

[1]

Log P

-1.458 at 25 °C

[1]

Vapor Pressure

0 Paat25°C

[1]

Solubility and Stability

The hydrochloride salt is notably soluble in water.[1] The free base, 2-Methoxy-5-nitroaniline, is

soluble in ethanol and DMSO.[4] The compound is sensitive to light and heat, and storage in a

cool, dry, well-ventilated place in a tightly sealed, amber-colored container is recommended to

prevent decomposition.[4][5] It is incompatible with strong acids, strong oxidizing agents, acid

anhydrides, acid chlorides, and chloroformates.[5]

Synthesis and Reaction Pathways

The most common synthesis of 2-Methoxy-5-nitroaniline involves a multi-step process starting

from 2-methoxyaniline. The hydrochloride salt is then formed in the final step.
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Synthesis Workflow

(Z-Methoxyaniline)

Acetylation
(CH3CO0)20, CH3COOH

(N-(2-methoxyphenyl)acetamide)

Nitration
HNO3/H2S04, 0-5°C

G\I—(2—meth0xy—5—nitropheny1)acetamide)

Deprotection (Hydrolysis)
HCl/MeOH, reflux

2-Methoxy-5-nitroaniline
Hydrochloride

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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